Cas no 10154-67-3 (Benzenesulfonic acid,4-nitro-, 1,4-butanediyl ester (9CI))
10154-67-3 structure
Product Name:Benzenesulfonic acid,4-nitro-, 1,4-butanediyl ester (9CI)
CAS No:10154-67-3
MF:C16H16N2O10S2
MW:460.435642242432
CID:214921
PubChem ID:96901
Update Time:2025-04-19
Benzenesulfonic acid,4-nitro-, 1,4-butanediyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonic acid,4-nitro-, 1,4-butanediyl ester (9CI)
- 4-(4-nitrophenyl)sulfonyloxybutyl 4-nitrobenzenesulfonate
- 1,4-bis-(4-nitro-benzenesulfonyloxy)-butane
- 1,4-Bis-(4-nitro-benzolsulfonyloxy)-butan
- AC1L3XGO
- AC1Q1ZH5
- AR-1I0992
- butane-1,4-diyl bis(4-nitrobenzenesulfonate)
- NSC92605
- Tetramethylenebis(p-nitrobenzenesulfonate)
- NSC-92605
- 10154-67-3
- DTXSID80143989
- Benzenesulfonic acid, 4-nitro-, 1,4-butanediyl ester
- NSC 92605
- Benzenesulfonic acid, 4-nitro-, 1,4-butanediyl ester (9CI)
-
- Inchi: 1S/C16H16N2O10S2/c19-17(20)13-3-7-15(8-4-13)29(23,24)27-11-1-2-12-28-30(25,26)16-9-5-14(6-10-16)18(21)22/h3-10H,1-2,11-12H2
- InChI Key: IHDDYQPZDSDOCZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)OCCCCOS(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 460.02468
- Monoisotopic Mass: 460.02463706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 195Ų
Experimental Properties
- PSA: 173.02
- LogP: 5.60200
Benzenesulfonic acid,4-nitro-, 1,4-butanediyl ester (9CI) Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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